Cas no 56958-44-2 (Tetramethyl-1,1-diphenyldisiloxane)

• Product Name: Tetramethyl-1,1-diphenyldisiloxane
• CAS No: 56958-44-2
• MF: C₁₆H₂₂OSi₂
• MW: 286.516286373138
• CID: 2832564
• PubChem ID: 12448627
• Update Time: 2025-04-21

Tetramethyl-1,1-diphenyldisiloxane Chemical and Physical Properties

Names and Identifiers

• Tetramethyl-1,1-diphenyldisiloxane
• 1,1,1,3-Tetramethyl-3,3-diphenyldisiloxane
• 1,1,1,3-tetramethyl-3,3-diphenyl-disiloxane
• 56958-44-2
• BMOGDWCLOBWOSC-UHFFFAOYSA-N
• DTXSID50498731
• SCHEMBL810787

• Inchi： 1S/C16H22OSi2/c1-18(2,3)17-19(4,15-11-7-5-8-12-15)16-13-9-6-10-14-16/h5-14H,1-4H3
• InChI Key： BMOGDWCLOBWOSC-UHFFFAOYSA-N
• SMILES： [Si](C)(C1C=CC=CC=1)(C1C=CC=CC=1)O[Si](C)(C)C

Computed Properties

• Exact Mass: 286.12091839Da
• Monoisotopic Mass: 286.12091839Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų